N-((4-cyclohexylthiazol-2-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-5-thiophen-2-yl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H19N3O2S2/c22-18(13-9-15(23-21-13)16-7-4-8-24-16)19-10-17-20-14(11-25-17)12-5-2-1-3-6-12/h4,7-9,11-12H,1-3,5-6,10H2,(H,19,22)
• InChI Key: YNRXNBVJLQITCT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CSC(=N2)CNC(=O)C3=NOC(=C3)C4=CC=CS4
• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.5 g/mol

Description

N-((4-cyclohexylthiazol-2-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide, also known as CTIM, is a chemical compound that has shown potential for use in scientific research. CTIM is a synthetic compound that has been developed for its ability to selectively bind to certain receptors in the brain, making it a useful tool for studying the effects of these receptors on behavior and physiology. In

Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

The study by McLaughlin et al. (2016) focuses on the identification, synthesis, and characterization of a 'research chemical' with structural features similar to the compound , highlighting the importance of accurate characterization in the development of synthetic cannabinoids. This work emphasizes the role of heterocyclic compounds in pharmaceutical research and the need for precise analytical techniques in their synthesis and identification (McLaughlin et al., 2016).

Anticancer Activity of Thiazole Derivatives

Gomha et al. (2017) describe the synthesis and evaluation of novel thiazole and 1,3,4-thiadiazole derivatives, incorporating thiazole moieties, for their potent anticancer activities. This study demonstrates the potential therapeutic applications of thiazole derivatives in the development of new anticancer agents (Gomha et al., 2017).

Development of Color-Tunable Fluorophores

Witalewska et al. (2019) utilized N-ethoxycarbonylpyrene- and perylene thioamides as building blocks for the synthesis of fluorescent dyes, including those with 4-hydroxythiazolyl moieties, demonstrating applications in materials science for the development of color-tunable fluorophores (Witalewska et al., 2019).